Cas no 519137-43-0 ((2E)-3-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid)

• Product Name: (2E)-3-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid
• CAS No: 519137-43-0
• MDL: MFCD01957810
• CID: 4654546
• PubChem ID: 886557
• Update Time: 2025-06-09

(2E)-3-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
• (2E)-3-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid

• MDL： MFCD01957810
• Inchi： InChI=1S/C19H16N2O3/c1-24-17-10-7-14(8-11-17)19-15(9-12-18(22)23)13-21(20-19)16-5-3-2-4-6-16/h2-13H,1H3,(H,22,23)/b12-9+
• InChI Key： QQLAJYFBOAHMSU-FMIVXFBMSA-N
• SMILES： COC1=CC=C(C=C1)C2=NN(C=C2/C=C/C(=O)O)C3=CC=CC=C3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5

Additional information on (2E)-3-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid

Comprehensive Overview of (2E)-3-[3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic Acid (CAS No. 519137-43-0)

(2E)-3-[3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid (CAS 519137-43-0) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its potential applications as a synthetic intermediate or bioactive scaffold. This pyrazole derivative features a conjugated prop-2-enoic acid moiety, which contributes to its reactivity and interaction with biological targets. The presence of 4-methoxyphenyl and phenyl substituents enhances its lipophilicity, making it a candidate for drug discovery programs targeting inflammation or metabolic disorders—topics frequently searched in AI-driven drug design platforms.

Recent studies highlight the growing interest in heterocyclic compounds like this pyrazole-based acid, particularly for their role in modulating enzyme activity. Researchers exploring structure-activity relationships (SAR) often prioritize such molecules due to their tunable electronic properties. The E-configuration of the double bond in the prop-2-enoic acid chain is critical for molecular recognition, a detail emphasized in computational chemistry forums and medicinal chemistry databases. This aligns with trending searches on "bioisosteres in drug design" and "small molecule optimization," reflecting its relevance in modern R&D.

From a synthetic perspective, 519137-43-0 serves as a versatile building block for cascade reactions or click chemistry applications. Its methoxy group offers a handle for further functionalization, a feature exploited in high-throughput screening libraries. Laboratories focusing on fragment-based drug discovery (FBDD) may utilize this compound to explore protein-ligand binding, a hot topic in precision medicine discussions. Analytical techniques like HPLC-MS and NMR are typically employed to verify its purity, addressing common queries about "characterization of synthetic intermediates."

Environmental and green chemistry considerations are also pertinent. The compound’s potential biodegradability and low ecotoxicity profile align with searches for "sustainable synthetic routes." Its solid-state stability under ambient conditions makes it suitable for crystallography studies, another area of frequent academic inquiry. Notably, the pyrazole core shares structural motifs with FDA-approved drugs, reinforcing its appeal in drug repurposing research—a trending subject in AI-augmented pharmacology.

In summary, (2E)-3-[3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid exemplifies the intersection of medicinal chemistry and materials science. Its multifaceted applications—from lead compound development to molecular probes—resonate with current scientific priorities, including personalized therapeutics and catalysis innovation. As databases like PubChem and Reaxys expand, this compound’s indexed data will likely fuel further interdisciplinary investigations.